Cas no 140836-82-4 (Benzene, 1-methoxy-4-(3-pentenyl)-)

• Product Name: Benzene, 1-methoxy-4-(3-pentenyl)-
• CAS No: 140836-82-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1297177
• Update Time: 2024-08-03

Benzene, 1-methoxy-4-(3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(3-pentenyl)-
• Benzene, 1-methoxy-4-(3-penten-1-yl)-

• Inchi： 1S/C12H16O/c1-3-4-5-6-11-7-9-12(13-2)10-8-11/h3-4,7-10H,5-6H2,1-2H3
• InChI Key： YAJWTQZEDNMEEV-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(CCC=CC)C=C1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.930±0.06 g/cm3(Predicted)
• Boiling Point: 249.4±9.0 °C(Predicted)
• PSA: 9.23